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Compound of Interest

Compound Name: 5-Chlorosalicylic Acid

Cat. No.: B044635 Get Quote

For Immediate Implementation by Laboratory Personnel

This guide provides essential safety protocols and logistical procedures for the handling and

disposal of 5-Chlorosalicylic Acid. Adherence to these instructions is critical for ensuring

personnel safety and maintaining a secure research environment. This document is intended

for researchers, scientists, and drug development professionals.

I. Hazard Identification and Personal Protective
Equipment (PPE)
5-Chlorosalicylic acid is a hazardous substance that is toxic if swallowed, causes skin and

eye irritation, and may cause respiratory irritation.[1][2][3] Appropriate PPE is mandatory to

prevent exposure.

Table 1: Personal Protective Equipment for 5-Chlorosalicylic Acid
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Protection Type Solid Form Solution/Suspension Specifications

Eye and Face

Safety glasses with

side shields or

chemical safety

goggles.[1][4]

Chemical safety

goggles and a face

shield.[4][5]

Must comply with

OSHA 29 CFR

1910.133 or European

Standard EN166.[1]

Hand

Chemical-resistant

gloves (e.g., Nitrile,

Neoprene).[6][7]

Chemical-resistant

gloves (e.g., Nitrile,

Butyl rubber).[7][8]

Inspect gloves for

tears or holes before

and after use.

Body Laboratory coat.[9]

Chemical-resistant

apron or coveralls

over a lab coat.

Wear appropriate

protective clothing to

prevent skin

exposure.[1]

Respiratory

Required if dust is

generated. Use a

NIOSH/MSHA-

approved respirator.[1]

[9]

Required if aerosols

are generated or if

working outside a

fume hood.

Follow OSHA

respirator regulations

(29 CFR 1910.134) or

European Standard

EN 149.[1]

Footwear Closed-toe shoes.
Chemical-resistant

boots.[5]
---

II. Operational Plan: Step-by-Step Handling
Procedures
Strict adherence to the following procedures is required to minimize the risk of exposure and

contamination.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any damage or leaks.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible substances.[1]

Keep the container tightly closed.[2][4] The storage area should be clearly labeled.
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Preparation and Weighing (Solid Form)
Location: All handling of solid 5-Chlorosalicylic Acid must be conducted within a certified

chemical fume hood to minimize dust generation and inhalation.[1][9]

PPE: Don all required PPE as specified in Table 1 for solid form.

Weighing: Use a dedicated, clean weighing vessel. Tare the balance with the vessel before

adding the chemical. Handle the powder carefully to avoid creating dust clouds.

Cleaning: After weighing, carefully clean the balance and surrounding area with a damp cloth

or towel to remove any residual dust.

Dissolving and Handling (Solution Form)
Location: All procedures involving solutions of 5-Chlorosalicylic Acid should be performed

in a chemical fume hood.

PPE: Wear the appropriate PPE for handling solutions as outlined in Table 1.

Dissolving: When dissolving, add the solid 5-Chlorosalicylic Acid to the solvent slowly to

avoid splashing.

Transferring: Use appropriate tools, such as a pipette or a graduated cylinder, to transfer the

solution.

III. Disposal Plan: Waste Management
Proper disposal of 5-Chlorosalicylic Acid and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Unused or Expired Chemical
Classification: 5-Chlorosalicylic Acid is considered hazardous waste.

Disposal: Do not dispose of it down the drain.[4] The chemical waste must be collected in a

designated, labeled, and sealed container for disposal by a licensed professional waste

disposal service.[4]
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Contaminated Materials
PPE: Used gloves, disposable lab coats, and other contaminated PPE should be placed in a

designated hazardous waste container immediately after use.

Labware: Contaminated glassware should be decontaminated by rinsing with an appropriate

solvent in a fume hood. The rinsate must be collected as hazardous waste.

Spill Debris: Any materials used to clean up spills of 5-Chlorosalicylic Acid (e.g., absorbent

pads, paper towels) must be disposed of as hazardous waste.

Spill Response
Evacuation: Evacuate non-essential personnel from the area.

Ventilation: Ensure the area is well-ventilated.[1]

Cleanup: Wearing appropriate PPE, sweep up the spilled solid material, avoiding dust

generation, and place it into a suitable container for disposal.[1] For liquid spills, use an inert

absorbent material.

IV. Quantitative Data Summary
The following table summarizes the available quantitative data for 5-Chlorosalicylic Acid.

Table 2: Toxicological and Physical Data

Data Point Value Reference

Molecular Weight 172.57 g/mol [9]

Melting Point 172°C (341.6°F) [9]

Acute Toxicity, Oral (LD50,

Rat)
250 mg/kg [10]

GHS Hazard Statements H301, H315, H319, H335 [2][3]

V. Experimental Workflow Visualization
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The following diagram illustrates the standard operating procedure for the safe handling of 5-
Chlorosalicylic Acid, from initial receipt to final disposal.

Preparation

Handling (in Fume Hood)

Disposal

Receive & Inspect

Store in Cool, Dry, Ventilated Area

If OK

Don Appropriate PPE

Weigh Solid

Dissolve in Solvent

Conduct Experiment

Collect Liquid Waste Collect Contaminated Solids

Dispose as Hazardous Waste
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of 5-Chlorosalicylic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b044635?utm_src=pdf-body-img
https://www.benchchem.com/product/b044635?utm_src=pdf-body
https://www.benchchem.com/product/b044635?utm_src=pdf-custom-synthesis
https://pim-resources.coleparmer.com/sds/80975.pdf
https://www.echemi.com/sds/5-chloro-2-hydroxybenzoicacid-pid_Seven213.html
https://molekula.com/catalog/321-14-2/90026813-5-chlorosalicylic-acid
https://www.himediadownloads.com/MSDS/GRM3283.pdf
https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.northindustrial.net/blog/discover-the-various-types-of-ppe-for-optimal-chemical-safety
https://www.hsa.ie/media/dhons1uy/ppe-guidance.pdf
https://www.leelinework.com/what-ppe-should-you-wear-when-handling-acid/
https://www.oxfordlabfinechem.com/msds/(C-02669-110)%205-CHLORO%20SALICYLIC%20AICD%2098.pdf
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/c70908
https://www.benchchem.com/product/b044635#personal-protective-equipment-for-handling-5-chlorosalicylic-acid
https://www.benchchem.com/product/b044635#personal-protective-equipment-for-handling-5-chlorosalicylic-acid
https://www.benchchem.com/product/b044635#personal-protective-equipment-for-handling-5-chlorosalicylic-acid
https://www.benchchem.com/product/b044635#personal-protective-equipment-for-handling-5-chlorosalicylic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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